Cas no 827031-47-0 (4-Quinazolinamine, N-(4-methoxyphenyl)-N,2-dimethyl-7-nitro-)

• Product name: 4-Quinazolinamine, N-(4-methoxyphenyl)-N,2-dimethyl-7-nitro-
• CAS No: 827031-47-0
• MF: C₁₇H₁₆N₄O₃
• MW: 324.333943367004
• CID: 686195
• PubChem ID: 11484146

4-Quinazolinamine, N-(4-methoxyphenyl)-N,2-dimethyl-7-nitro- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine, N-(4-methoxyphenyl)-N,2-dimethyl-7-nitro-
• N-(4-methoxyphenyl)-N,2-dimethyl-7-nitroquinazolin-4-amine
• CHEMBL1090972
• SCHEMBL14410306
• DTXSID80467415
• SCHEMBL3113207
• 827031-47-0

• Inchi： InChI=1S/C17H16N4O3/c1-11-18-16-10-13(21(22)23)6-9-15(16)17(19-11)20(2)12-4-7-14(24-3)8-5-12/h4-10H,1-3H3
• InChI Key： OTGYGJKPQCXIKZ-UHFFFAOYSA-N
• SMILES： CC1=NC2=C(C=CC(=C2)[N+](=O)[O-])C(=N1)N(C)C3=CC=C(C=C3)OC

Computed Properties

• Exact Mass: 324.12224039g/mol
• Monoisotopic Mass: 324.12224039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 84.1Ų